1-(2,4-Dichlorophenyl)-3-ethyl-1h-pyrazol-5(4h)-one

Specification

• Molecular Formula: C11H10Cl2N2O
• Molecular Weight: 257.11 g/mol
• IUPAC Name: 2-(2,4-dichlorophenyl)-5-ethyl-4H-pyrazol-3-one
• Standard InChI: InChI=1S/C11H10Cl2N2O/c1-2-8-6-11(16)15(14-8)10-4-3-7(12)5-9(10)13/h3-5H,2,6H2,1H3
• Standard InChI Key: HUSOSKRUXDNSSI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN(C(=O)C1)C2=C(C=C(C=C2)Cl)Cl

Introduction

1-(2,4-Dichlorophenyl)-3-ethyl-1H-pyrazol-5(4H)-one is a synthetic organic compound that has garnered attention in recent research due to its potential applications in medicinal chemistry. This compound belongs to the pyrazolone class, which is known for its diverse biological activities, including anti-inflammatory, analgesic, and antioxidant properties.

Synthesis and Purification

The synthesis of 1-(2,4-Dichlorophenyl)-3-ethyl-1H-pyrazol-5(4H)-one involves the use of appropriate starting materials and conditions. The compound can be purified using flash chromatography with a solvent system such as cyclohexane/ethyl acetate (1:1). This method ensures the removal of impurities and yields a high-purity product.

Biological Activities

Recent studies have highlighted the potential of 1-(2,4-Dichlorophenyl)-3-ethyl-1H-pyrazol-5(4H)-one as a potent PD-L1 inhibitor. PD-L1 (Programmed Death-Ligand 1) is a protein that plays a crucial role in immune evasion by cancer cells. Inhibitors of PD-L1 can reactivate the immune response against tumors by blocking the PD-1/PD-L1 interaction.

PD-L1 Binding and Inhibition

1-(2,4-Dichlorophenyl)-3-ethyl-1H-pyrazol-5(4H)-one exhibits a high affinity for PD-L1, with a dissociation constant (Kd) in the nanomolar range. Specifically, its Kd value is reported to be around 19 nM, making it a strong binder compared to other compounds in its class. This strong binding translates into effective inhibition of PD-1/PD-L1 signaling, which is crucial for reactivating immune responses against cancer cells.

Comparison with Other Compounds

When compared to other PD-L1 inhibitors, such as atezolizumab, 1-(2,4-Dichlorophenyl)-3-ethyl-1H-pyrazol-5(4H)-one shows competitive binding and inhibitory capabilities. Its IC50 value for inhibiting PD-L1 signaling is reported to be around 12 nM, which is more potent than some reference compounds.